3-bromo-N-(2-phenylethyl)benzamide

• IUPAC Name: 3-bromo-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C15H14BrNO/c16-14-8-4-7-13(11-14)15(18)17-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,17,18)
• InChI Key: HMWLHGJHPSGMEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H14BrNO
• DSSTOX Substance ID: DTXSID20354956
• Molecular Weight: 304.18 g/mol
• Solubility: 10 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 328931-57-3

Description

3-bromo-N-(2-phenylethyl)benzamide is a chemical compound used in scientific research for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is also known as BPEB and is synthesized through a series of chemical reactions.

Scientific Research Applications

Synthesis and Structural Analysis

• Antipyrine Derivatives : A study by Saeed et al. (2020) investigated the synthesis, X-ray structure, and DFT calculations of antipyrine derivatives, including 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide. This research highlighted the importance of intermolecular interactions in determining the solid-state structures of such compounds (Saeed et al., 2020).
• Crystal Structures : The work of Suchetan et al. (2016) focused on the crystal structures of N-[2-(trifluoromethyl)phenyl]benzamides, including a bromo derivative, examining the dihedral angles and structural aspects of these molecules (Suchetan et al., 2016).

Biological Activity Studies

• Antifungal Activity : Ienascu et al. (2018) synthesized novel N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives, testing them against various fungi. This study revealed significant antifungal properties in certain derivatives (Ienascu et al., 2018).
• Anticonvulsant Properties : Research by Mussoi et al. (1996) on a series of benzamides, including 3-bromo analogues, indicated potential anticonvulsant activities, comparing favorably with established treatments like phenytoin (Mussoi et al., 1996).
• Apoptosis Induction in Cancer Cell Lines : A study by Imramovský et al. (2013) demonstrated that certain 2-hydroxy-N-(arylalkyl)benzamides could induce apoptosis in melanoma cell lines, indicating potential therapeutic applications in cancer treatment (Imramovský et al., 2013).

Other Applications

• Metal Complex Synthesis : Binzet et al. (2009) discussed the synthesis and characterization of Ni(II) and Cu(II) complexes with 4-bromo-N-(di-R-carbamothioyl)benzamide derivatives. This research contributes to the understanding of metal-ligand interactions in coordination chemistry (Binzet et al., 2009).
• Antimicrobial Evaluation : The work by Ienascu et al. (2019) evaluated the antimicrobial activity of certain N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives, finding them effective against various microbial strains (Ienascu et al., 2019).